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Compound of Interest

Compound Name: 2,4-Dimethylphenyl isonicotinate
Cat. No.: B310646
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Subtitle:Strategic Utilization as a Lipophilic Prodrug Scaffold and Activated Intermediate

Executive Summary

2,4-Dimethylphenyl isonicotinate represents a specialized chemical scaffold in medicinal
chemistry, primarily utilized as a lipophilic prodrug model for isonicotinic acid derivatives and as
a selectively activated ester in synthetic organic chemistry.

Its structural uniqueness lies in the 2,4-dimethylphenol moiety. Unlike simple methyl or ethyl
esters, the 2,4-dimethylphenyl group provides a dual function:

« Lipophilicity Enhancement: It significantly increases the LogP (Partition Coefficient),
facilitating passive diffusion across the waxy, mycolic acid-rich cell walls of Mycobacterium
tuberculosis.

» Steric Modulation: The ortho-methyl group introduces steric hindrance that modulates the
rate of enzymatic hydrolysis, offering a "tunable” half-life compared to unsubstituted phenyl
esters.
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This guide details the protocols for synthesizing, characterizing, and applying this compound in
antitubercular drug discovery and controlled acylation reactions.

Chemical Profile & Mechanism of Action

hvsicochemical .

Property Value (Approx.) Significance
Molecular Formula C14H13NOz2 Core scaffold
Molecular Weight 227.26 g/mol Small molecule rule-compliant

Optimal for mycobacterial cell

LogP (Calc) ~3.5-3.8 )
wall penetration
Good leaving group for
pKa (Leaving Group) ~10.6 (2,4-Dimethylphenol) transacylation; stable enough
for isolation
B Suitable for standard biological
Solubility DMSO, DCM, Ethyl Acetate

assays

Mechanism: The Prodrug Strategy

In the context of antitubercular research, 2,4-dimethylphenyl isonicotinate functions as a
"Trojan Horse." The free acid (isonicotinic acid) is polar and penetrates the mycobacterial cell
wall poorly. The esterification masks the carboxylic acid, allowing entry. Once inside the
cytosol, mycobacterial esterases hydrolyze the compound, releasing the active
pharmacophore.
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Figure 1: Mechanism of prodrug activation. The lipophilic ester facilitates transport across the
cell wall before enzymatic cleavage releases the active isonicotinate.

Experimental Protocols
Protocol A: Synthesis of 2,4-Dimethylphenyl
Isonicotinate

Rationale: Direct esterification using acid chlorides provides the highest yield and purity for this
sterically hindered phenol.

Materials:

Isonicotinoyl chloride hydrochloride (1.0 equiv)

2,4-Dimethylphenol (1.1 equiv)

Triethylamine (TEA) (2.5 equiv)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 2,4-dimethylphenol (1.22 g, 10 mmol) in anhydrous DCM (20 mL) in a
round-bottom flask under nitrogen atmosphere.

» Base Addition: Cool the solution to 0°C using an ice bath. Dropwise add Triethylamine (3.5
mL, 25 mmol). Note: Excess base is required to neutralize the HCI from the acid chloride and
the hydrochloride salt.

o Acylation: Slowly add isonicotinoyl chloride hydrochloride (1.78 g, 10 mmol) in small portions
to the stirring solution.

e Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor by
TLC (System: Hexane/EtOAc 7:3).

o Work-up:
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o Wash the organic layer with saturated NaHCOs (2 x 20 mL) to remove unreacted acid.
o Wash with water (20 mL) and brine (20 mL).

o Dry over anhydrous Na2SOa4 and concentrate under reduced pressure.

 Purification: Recrystallize from Ethanol/Hexane or purify via silica gel flash chromatography
(Gradient: 0-20% EtOAc in Hexane).

o Target Yield: 75-85%.

o Characterization: Confirm structure via *H-NMR (Look for characteristic pyridine protons at
0 8.8 and xylyl methyl singlets at 6 2.2-2.3).

Protocol B: Plasma Stability & Esterase Hydrolysis
Assay

Rationale: To validate the prodrug concept, one must prove the compound is stable enough to
circulate but labile enough to be cleaved by enzymes.

Materials:

Pooled Human/Mouse Plasma or Purified Porcine Liver Esterase (PLE).

Phosphate Buffer Saline (PBS), pH 7.4.

Acetonitrile (ACN) with 0.1% Formic Acid (Stop Solution).

HPLC-UV or LC-MS/MS.

Workflow:

o Stock Preparation: Prepare a 10 mM stock solution of 2,4-dimethylphenyl isonicotinate in
DMSO.

¢ Incubation:

o Dilute stock to 10 uM in pre-warmed (37°C) plasma or enzyme solution (1 unit/mL in PBS).
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o Total reaction volume: 1 mL per time point.

e Sampling: At T =0, 5, 15, 30, 60, and 120 minutes, remove 100 pL aliquots.

e Quenching: Immediately add 300 pL of ice-cold ACN (containing internal standard) to
precipitate proteins and stop the reaction.

» Analysis: Centrifuge (10,000 x g, 5 min) and inject supernatant into HPLC.
o Mobile Phase: A: Water + 0.1% Formic Acid; B: ACN + 0.1% Formic Acid.
o Gradient: 5% B to 95% B over 10 min.

o Calculation: Plot % Remaining vs. Time to determine half-life (

Interpretation:

e min: Too unstable (chemical hydrolysis).
e min: Steric hindrance of 2,4-dimethyl group is too high (poor prodrug release).

e Target:

min indicates an optimal prodrug profile.

Protocol C: Antimycobacterial Susceptibility Testing
(Alamar Blue Assay)

Rationale: To determine if the lipophilic modification improves potency against whole-cell
bacteria compared to the free acid.

Materials:

e Mycobacterium smegmatis (mc? 155) or M. tuberculosis (H37Rv) - Note: H37Rv requires
BSL-3.

o Middlebrook 7H9 broth supplemented with OADC.
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e Resazurin (Alamar Blue) reagent.
e 96-well plates.
Step-by-Step Methodology:

e Inoculum Prep: Grow mycobacteria to mid-log phase (ODsoo ~ 0.6—0.8). Dilute to ~1 x 10°
CFU/mL.

o Compound Dilution: Prepare serial 2-fold dilutions of 2,4-dimethylphenyl isonicotinate in
DMSO (Range: 100 uM to 0.19 uM). Include Isoniazid (Positive Control) and DMSO
(Negative Control).

e Plating: Add 100 pL of bacterial suspension + 2 L of compound solution to each well.
e Incubation: Incubate at 37°C for 5 days (M. tb) or 24-48 hours (M. smegmatis).
o Development: Add 20 pL of Resazurin solution and incubate for an additional 24 hours.
» Readout:
o Blue: No growth (Inhibition).
o Pink: Growth (Metabolic reduction of resazurin).
o MIC Definition: The lowest concentration preventing the color change from blue to pink.

Strategic Synthesis Application: Activated Ester

Beyond biological assays, 2,4-dimethylphenyl isonicotinate serves as a mild acylating agent
in organic synthesis. The 2,4-dimethylphenol is a "tuned" leaving group—Iess reactive than p-
nitrophenol (avoiding side reactions) but more reactive than a methyl ester.

Application: Synthesis of Isonicotinamides (e.g., peptide coupling).
e Reaction: Amine + 2,4-Dimethylphenyl Isonicotinate

Amide + 2,4-Dimethylphenol.
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» Benefit: The byproduct (2,4-dimethylphenol) is easily removed by alkaline wash, unlike some
coupling reagents that leave urea byproducts.
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Figure 2: Acylation pathway. The ester acts as an acyl donor, transferring the isonicotinoyl
group to the amine.
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isonicotinate-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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